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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B10779528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation of stock solutions of

CRT0066101, a potent and selective inhibitor of Protein Kinase D (PKD) isoforms. Adherence

to these protocols is crucial for ensuring the accuracy and reproducibility of experimental

results.

Introduction
CRT0066101 is a small molecule inhibitor targeting all three isoforms of Protein Kinase D

(PKD1, PKD2, and PKD3) with high potency, exhibiting IC50 values of 1 nM, 2.5 nM, and 2 nM,

respectively.[1][2][3][4][5][6] It demonstrates selectivity for PKD over a wide range of other

protein kinases.[1][2][6] Due to its role in modulating cellular processes such as proliferation,

apoptosis, and angiogenesis, CRT0066101 is a valuable tool in cancer research and the study

of other signaling pathways.[7][8] Proper preparation of stock solutions is the first critical step in

utilizing this compound for in vitro and in vivo studies.

Chemical and Physical Properties
A summary of the key quantitative data for CRT0066101 is presented in the table below. Note

that the molecular weight can vary depending on the salt form (dihydrochloride or

trihydrochloride).[1][9] Always refer to the manufacturer's certificate of analysis for batch-

specific information.
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Property Value Reference(s)

Chemical Name

2-[4-[[(2R)-2-

aminobutyl]amino]-2-

pyrimidinyl]-4-(1-methyl-1H-

pyrazol-4-yl)phenol

[1]

Molecular Formula

C₁₈H₂₂N₆O (free base),

C₁₈H₂₂N₆O·2HCl

(dihydrochloride),

C₁₈H₂₂N₆O·3HCl

(trihydrochloride)

[1][9]

Molecular Weight

338.42 g/mol (free base),

411.33 g/mol (dihydrochloride),

447.8 g/mol (trihydrochloride)

[1][9]

Purity ≥98% (HPLC) [1][2]

Appearance Crystalline solid [9]

Storage (Solid) -20°C [2][9]

Storage (Stock Solution)
-80°C (up to 6 months), -20°C

(up to 1 month)
[4][5]

Solubility Data
The solubility of CRT0066101 varies significantly depending on the solvent. This information is

critical for preparing stock solutions at the desired concentration.
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Solvent Solubility Reference(s)

Water Up to 100 mM [2][3]

DMSO

Soluble to 20 mM. Other

sources report solubility of

approximately 3 mg/mL.

[2][9]

Dimethylformamide (DMF) Approximately 0.1 mg/mL [9]

DMSO:PBS (pH 7.2) (1:3) Approximately 0.25 mg/mL [9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CRT0066101 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CRT0066101

(dihydrochloride, MW: 411.33 g/mol ) in dimethyl sulfoxide (DMSO).

Materials:

CRT0066101 dihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Optional: Sonicator

Procedure:
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Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

prevent moisture absorption.

Weigh CRT0066101: Accurately weigh out a specific amount of CRT0066101 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.11 mg of CRT0066101
dihydrochloride.

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the

CRT0066101 powder. For 4.11 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, gently warm the

solution or sonicate for short intervals until the solid is completely dissolved. Visually inspect

the solution to ensure no particulates are present.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).[4][5]

Protocol 2: Preparation of a 10 mM CRT0066101 Stock
Solution in Water
This protocol details the preparation of a 10 mM stock solution in sterile, purified water.

Materials:

CRT0066101 dihydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer
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Procedure:

Weigh CRT0066101: Weigh out the required amount of CRT0066101 powder. For instance,

for 1 mL of a 10 mM solution, use 4.11 mg of the dihydrochloride salt.

Add Water: Add the calculated volume of sterile water to the powder.

Dissolve the Compound: Vortex the solution until the compound is fully dissolved.

Sterile Filtration (Optional but Recommended): For cell culture applications, it is advisable to

sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile tube.

Aliquot and Store: Aliquot the aqueous stock solution into single-use volumes. It is

recommended to use aqueous solutions fresh.[9] If storage is necessary, store at -20°C, but

be aware that the stability of aqueous solutions for more than one day is not recommended.

[9]

Signaling Pathway and Experimental Workflow
PKD Signaling Pathway Inhibition by CRT0066101
CRT0066101 acts as a potent inhibitor of Protein Kinase D (PKD). PKD is a serine/threonine

kinase that is activated downstream of Protein Kinase C (PKC) and plays a crucial role in

various cellular signaling pathways. The diagram below illustrates the point of inhibition of

CRT0066101 in a simplified PKD signaling cascade.
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Caption: Inhibition of the PKD signaling pathway by CRT0066101.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the general workflow for preparing a stock solution of

CRT0066101.
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Caption: General workflow for preparing CRT0066101 stock solutions.

Safety Precautions
CRT0066101 is for research use only and should not be used for human or veterinary

purposes.[9] Standard laboratory safety practices should be followed. This includes wearing

appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab

coat. The compound is harmful if swallowed.[10] Consult the Safety Data Sheet (SDS) for

complete safety information before handling.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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